Cas no 2140326-17-4 (5-Bromo-2-fluoro-3-methylaniline hydrochloride)

• Product Name: 5-Bromo-2-fluoro-3-methylaniline hydrochloride
• CAS No: 2140326-17-4
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• CID: 4641430
• Update Time: 2025-06-08

5-Bromo-2-fluoro-3-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-fluoro-3-methyl-, hydrochloride (1:1)
• 5-Bromo-2-fluoro-3-methylaniline hydrochloride

• Inchi： 1S/C7H7BrFN.ClH/c1-4-2-5(8)3-6(10)7(4)9;/h2-3H,10H2,1H3;1H
• InChI Key： NTTUDWQFSNUKPP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(Br)=CC=1C)N.Cl

Additional information on 5-Bromo-2-fluoro-3-methylaniline hydrochloride

Comprehensive Overview of 5-Bromo-2-fluoro-3-methylaniline hydrochloride (CAS No. 2140326-17-4)

5-Bromo-2-fluoro-3-methylaniline hydrochloride (CAS No. 2140326-17-4) is a halogenated aniline derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methyl group at the 3-position, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry.

The growing demand for halogenated anilines in drug discovery has positioned 5-Bromo-2-fluoro-3-methylaniline hydrochloride as a compound of significant interest. Researchers frequently explore its applications in designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens. Its CAS number 2140326-17-4 is often searched in academic databases, reflecting its relevance in high-impact journals and patents.

From a synthetic perspective, the hydrochloride salt form of this compound improves stability and solubility, facilitating its use in aqueous reaction conditions. This attribute is particularly valuable in high-throughput screening (HTS) workflows, where solubility challenges often hinder progress. The compound’s electronic properties, influenced by the electron-withdrawing fluorine and bromine groups, also make it a candidate for photoaffinity labeling studies—a technique gaining traction in proteomics research.

Environmental and regulatory considerations are increasingly shaping the discourse around halogenated compounds. While 5-Bromo-2-fluoro-3-methylaniline hydrochloride is not classified as hazardous under major regulatory frameworks, its handling requires adherence to standard laboratory safety protocols. This aligns with the broader industry shift toward green chemistry principles, where researchers prioritize compounds with minimal ecological impact.

In the context of AI-driven drug discovery, this compound’s structural motifs are frequently analyzed by machine learning algorithms to predict novel bioactivities. Searches for "halogenated aniline derivatives in drug design" or "CAS 2140326-17-4 applications" have surged, reflecting its interdisciplinary importance. Furthermore, its role in catalysis and material science expands its utility beyond life sciences, addressing user queries about "multi-functional chemical intermediates."

Analytical characterization of 5-Bromo-2-fluoro-3-methylaniline hydrochloride typically involves HPLC, NMR, and mass spectrometry, ensuring purity for critical applications. These methods are frequently discussed in forums and publications, catering to professionals seeking "analytical protocols for halogenated amines." The compound’s crystalline properties also make it a subject of interest in X-ray diffraction studies, contributing to structural chemistry databases.

As the pharmaceutical industry emphasizes fragment-based drug design, the compact yet versatile structure of this aniline derivative offers strategic advantages. Its meta-substitution pattern is often leveraged to optimize drug-receptor interactions, a topic trending in medicinal chemistry circles. Concurrently, its cost-effective synthesis from commercially available precursors answers frequent queries about "scalable routes to halogenated intermediates."

In summary, 5-Bromo-2-fluoro-3-methylaniline hydrochloride (CAS No. 2140326-17-4) exemplifies the convergence of synthetic utility and biomedical relevance. Its adaptability across drug development, catalysis, and materials research ensures sustained interest, while its alignment with sustainability goals addresses contemporary industrial priorities. This dual focus on innovation and responsibility positions it as a compound of enduring significance.